Cas no 1206680-27-4 (Methyl 4-bromo-2-fluoro-3-methylbenzoate)

Methyl 4-bromo-2-fluoro-3-methylbenzoate is a fluorinated and brominated aromatic ester with significant utility in synthetic organic chemistry. Its structure, featuring both bromo and fluoro substituents adjacent to a methyl ester group, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of complex aromatic frameworks. The electron-withdrawing nature of the substituents enhances reactivity in nucleophilic aromatic substitution (SNAr) reactions. The methyl ester group provides additional functionalization potential through hydrolysis or transesterification. This compound is particularly valuable in pharmaceutical and agrochemical research, where selective halogenation and fluorination are critical for modulating bioactivity and physicochemical properties.

Methyl 4-bromo-2-fluoro-3-methylbenzoate structure

1206680-27-4 structure

Product Name:Methyl 4-bromo-2-fluoro-3-methylbenzoate

CAS No:1206680-27-4

MF:C₉H₈BrFO₂

MW:247.0610

MDL:MFCD13184289

CID:2092973

Update Time:2025-06-09

Methyl 4-bromo-2-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-2-fluoro-3-methylbenzoate
- AK162977
- ST24047900
- MDL： MFCD13184289
- Inchi： 1S/C9H8BrFO2/c1-5-7(10)4-3-6(8(5)11)9(12)13-2/h3-4H,1-2H3
- InChI Key： BFWXLPUXNQYBML-UHFFFAOYSA-N
- SMILES： BrC1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C(C=1C([H])([H])[H])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Topological Polar Surface Area: 26.3

Methyl 4-bromo-2-fluoro-3-methylbenzoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

Methyl 4-bromo-2-fluoro-3-methylbenzoate Pricemore >>

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